Tert-butyl 2-fluoro-2-methylcyclopentylcarbamate

• Molecular Formula: C11H20FNO2
• Molecular Weight: 217.28 g/mol
• IUPAC Name: tert-butyl N-(2-fluoro-2-methylcyclopentyl)carbamate
• InChI: InChI=1S/C11H20FNO2/c1-10(2,3)15-9(14)13-8-6-5-7-11(8,4)12/h8H,5-7H2,1-4H3,(H,13,14)
• InChI Key: IIAHGGAEKSJQSU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1NC(=O)OC(C)(C)C)F

Description

Tert-butyl 2-fluoro-2-methylcyclopentylcarbamate is a useful research compound. Its molecular formula is C11H20FNO2 and its molecular weight is 217.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(Diethylamino)sulphur trifluoride (2.75 mL, 20.84 mmol) was added to a solution of tert-butyl 2-hydroxy-2-methylcyclopentylcarbamate (2.243 g, 10.42 mmol, from Step 3) in dichloromethane (40 mL) at −78° C. under nitrogen. After 4 h at −78° C., the mixture was quenched with saturated sodium bicarbonate, allowed to warm to room temperature, and extracted with dichloromethane. The dichloromethane phase was concentrated and purified by silica gel chromatography, eluting with 0 to 50% ethyl acetate in hexanes, to give tert-butyl 2-fluoro-2-methylcyclopentylcarbamate as brown oil (1.095 g, 48% yield). 1H NMR analysis indicated approximately 3.5:1 mixture of two diastereomers.